Cas no 2172535-52-1 (5-(butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172535-52-1
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 6425701
• PubChem ID: 165572125
• Update Time: 2025-06-09

5-(butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde
• 2172535-52-1
• EN300-1610023

• Inchi： 1S/C13H20N2O3S/c1-2-3-8-19(17,18)13-11(10-16)9-14-15(13)12-6-4-5-7-12/h9-10,12H,2-8H2,1H3
• InChI Key： MUCGRZSYLUQDER-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1=C(C=O)C=NN1C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172535-52-1)

5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172535-52-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole core functionalized with a butane-1-sulfonyl group and a cyclopentyl substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry, 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells, without significant toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the activation of caspase pathways.

The mechanism of action of 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde has also been extensively studied. Research indicates that the compound interacts with specific cellular targets, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are key regulators of inflammation and cell survival. By modulating these signaling pathways, the compound exerts its therapeutic effects.

Beyond its pharmacological activities, 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde has also been explored for its synthetic accessibility and chemical stability. Synthetic chemists have developed efficient routes to synthesize this compound using readily available starting materials and mild reaction conditions. This ease of synthesis makes it a viable option for large-scale production and further preclinical studies.

In terms of safety and toxicity, preliminary assessments have shown that 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde exhibits low toxicity in vitro and in animal models. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential side effects, drug interactions, and long-term safety profiles.

The future prospects for 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde are promising. Ongoing clinical trials are aimed at evaluating its efficacy and safety in treating various diseases, including chronic inflammatory conditions and cancer. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential.

In conclusion, 5-(Butane-1-sulfonyl)-1-cyclopentyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172535-52-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further development as a novel therapeutic agent.